Cas no 18380-57-9 (4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl-
• CAS No: 18380-57-9
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 222040
• PubChem ID: 261372
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-3-hydroxy-7-methoxy-3-phenyl-
• 3-hydroxy-7-methoxy-3-phenyl-2H-chromen-4-one
• 3-Hydroxy-7-methoxy-3-phenyl-2,3-dihydro-4H-chromen-4-one
• 3-Hydroxy-7-methoxy-3-phenyl-4-chromanone
• 3-hydroxy-7-methoxy-3-phenyl-chroman-4-one
• AC1L655V
• AC1Q6E2J
• CTK4D8595
• HMS3087K07
• NCIOpen2_005863
• NSC93366
• MLS002695196
• MIYOIGVLMOMCHT-UHFFFAOYSA-N
• NSC-93366
• 18380-57-9
• SMR001561108
• 3-Hydroxy-7-methoxy-3-phenyl-2,3-dihydro-4H-chromen-4-one #
• NSC 93366
• CHEMBL1870115

• Inchi： 1S/C16H14O4/c1-19-12-7-8-13-14(9-12)20-10-16(18,15(13)17)11-5-3-2-4-6-11/h2-9,18H,10H2,1H3
• InChI Key： MIYOIGVLMOMCHT-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(C2C=CC=CC=2)(C1)O)=O)OC

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 482.7°C at 760 mmHg
• Flash Point: 183.7°C
• Refractive Index: 1.619
• PSA: 55.76
• LogP: 2.15810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 7-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 7-O-methylated isoflavonoids